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Compound of Interest

Compound Name: 2,6-Dihydroxybenzothiazole

CAS No.: 80567-65-3

Cat. No.: B1624654

Get Quote

Physicochemical Identity & Structural Nuances
Before attempting formulation, it is critical to understand that "2,6-dihydroxybenzothiazole" is

a nomenclature that masks a dominant tautomeric reality. This molecule does not exist

primarily as a di-enol in solution.[1][2][3]

Preferred Tautomer: In both solid state and solution, the compound exists predominantly as

6-hydroxybenzothiazol-2(3H)-one (Lactam form).[1][2]

Implication: The "2-hydroxy" group functions chemically as a cyclic carbamate (urea-like),

while the "6-hydroxy" group behaves as a classic phenol.[1]

CAS Number: 80567-65-3 (and related derivatives).[1][2]

Molecular Weight: 167.19 g/mol .[1][2]

XLogP3: ~1.4 (Moderate lipophilicity).[1][2]

Tautomeric Equilibrium Diagram
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The following diagram illustrates the shift from the theoretical "di-hydroxy" form to the stable

"one" form, which dictates solubility behavior.

Theoretical Nomenclature Form Dominant Experimental Form

2,6-Dihydroxybenzothiazole
(Lactim Form)
Less Stable

6-Hydroxybenzothiazol-2(3H)-one
(Lactam Form)

Stable in DMSO/Water

 Tautomeric Equilibrium
(Favors Right)

Click to download full resolution via product page

Caption: The equilibrium heavily favors the benzothiazolinone (lactam) structure, affecting pKa

and hydrogen bonding capacity.

Solubility Profile
A. Solubility in DMSO (Dimethyl Sulfoxide)
DMSO is the primary solvent of choice for preparing stock solutions of 2,6-
dihydroxybenzothiazole.[1][2] The polar aprotic nature of DMSO disrupts the intermolecular

hydrogen bonding of the crystal lattice effectively.

Parameter Value / Characteristic Notes

Solubility Limit > 50 mM (approx. > 8 mg/mL)

High solubility due to

disruption of amide-like H-

bonds.[1][2]

Stability High (Weeks at -20°C)
Phenolic oxidation is possible;

store in amber vials.[1][2]

Hygroscopicity Moderate

DMSO absorbs water; water

uptake can cause precipitation

of the compound over time.[1]

[2]

B. Solubility in Water & Aqueous Buffers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1624654/docs?utm_src=pdf-body-img#technical-guide-solubility-and-formulation-of-2-6-dihydroxybenzothiazole
https://www.benchchem.com/product/b1624654/docs?utm_src=pdf-body#technical-guide-solubility-and-formulation-of-2-6-dihydroxybenzothiazole
https://www.benchchem.com/product/b1624654/docs?utm_src=pdf-body#technical-guide-solubility-and-formulation-of-2-6-dihydroxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzothiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compound exhibits poor solubility in neutral water due to the hydrophobic benzothiazole

core and the strong crystal lattice energy of the lactam form.[2] Solubility is strictly pH-

dependent.[1][2]

Medium Solubility Estimate Mechanism

Water (pH 7.0) Low (< 0.1 mg/mL)

Neutral form dominates.[1][2]

Hydrophobic effect limits

solvation.[1][2]

Acidic (pH < 4) Very Low

Protonation of any trace

anions; maximum insolubility.

[1][2]

Basic (pH > 10) High (> 1 mg/mL)

Deprotonation of the 6-OH

(Phenol, pKa ~9.[1]5) and N-H

(pKa ~11).[1][2]

Experimental Protocols
Protocol A: Preparation of 50 mM Stock Solution
Objective: Create a stable, high-concentration stock for downstream dilution.

Weighing: Accurately weigh 8.36 mg of 2,6-dihydroxybenzothiazole.

Solvation: Add 1.0 mL of anhydrous DMSO (Grade: ACS Spectrophotometric or Cell Culture

Grade).

Why Anhydrous? Water contamination in DMSO lowers the solubility limit and can

accelerate degradation.[1][2]

Dissolution: Vortex vigorously for 30-60 seconds. If solid remains, sonicate in a water bath at

37°C for 5 minutes.

Visual Check: Solution should be clear and colorless to pale yellow.[1][2]

Storage: Aliquot into amber glass vials (to prevent photolysis of the phenol group) and store

at -20°C.
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Protocol B: Aqueous Dilution (The "Self-Validating"
Method)
Objective: Dilute the DMSO stock into aqueous buffer without inducing "crash-out"

(precipitation).[1][2]

The Challenge: Direct addition of high-concentration DMSO stock to water often causes

immediate local precipitation because the solvent power drops faster than the compound can

disperse.

Step-by-Step Workflow:

50 mM DMSO Stock

Intermediate Dilution
(10x Conc. in 10-20% DMSO)

 1:10 Dilution
(Slow addition + Vortex)

Final Assay Buffer
(1x Conc., <1% DMSO)

 1:10 Dilution
(Dropwise to vortexing buffer)

Check for Precipitation
(Turbidity/Tyndall Effect)

Proceed to Assay

 Clear

Sonicate / Reduce Conc.

 Cloudy
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Caption: Two-step dilution strategy minimizes local concentration shock, preventing amorphous

precipitation.

Prepare Intermediate: Dilute the 50 mM stock 1:10 into pure DMSO or a 50% DMSO/Water

mix to create a 5 mM working solution.[1][2] This reduces viscosity differences.[1][2]

Final Dilution: Add the working solution dropwise to the final buffer (PBS, HEPES) while

vortexing the buffer.

Validation: Shine a laser pointer (or bright light) through the tube.[1][2] If a beam path is

visible (Tyndall effect), micro-precipitation has occurred.[1][2] Sonicate or filter (0.22 µm) if

necessary, but be aware filtration reduces concentration.[1][2]

Critical Troubleshooting & Causality
pH Sensitivity (The pKa Factor)
The 6-hydroxyl group acts as a phenol.[1][2]

Mechanism: At pH < 9, the molecule is protonated (neutral).[1] At pH > 10, it becomes a

phenolate anion, drastically increasing water solubility.

Action: If the compound precipitates in PBS (pH 7.4), consider raising the pH to 8.0 or 8.5 if

your assay tolerates it. This ionizes a fraction of the population, stabilizing the solution.

DMSO "Freeze" Artifacts
DMSO freezes at 19°C.[1][2]

Issue: If stored in a fridge (4°C), the stock will freeze. Thawing repeatedly can cause

moisture condensation inside the vial.[1][2]

Action: Thaw completely at room temperature and vortex before opening. Do not pipette from

a semi-frozen slurry, as the concentration will be non-homogeneous.

Oxidative Instability
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Issue: Dihydroxy-aromatics are prone to oxidation to quinones (turning the solution

brown/pink).[1][2]

Action: Add antioxidants like Ascorbic Acid (1 mM) or DTT to the aqueous buffer if the assay

runs longer than 24 hours.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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